Cas no 2097915-64-3 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 2097915-64-3
• MF: C₂₂H₂₁N₃O₃S₂
• MW: 439.550442457199
• CID: 5802844
• PubChem ID: 126852809
• Update Time: 2025-07-09

N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• 2097915-64-3
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• F6520-1491
• N'-[3-(2-oxopyrrolidin-1-yl)phenyl]-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• AKOS032460037

• Inchi： 1S/C22H21N3O3S2/c26-20-5-2-11-25(20)17-4-1-3-16(13-17)24-22(28)21(27)23-10-8-18-6-7-19(30-18)15-9-12-29-14-15/h1,3-4,6-7,9,12-14H,2,5,8,10-11H2,(H,23,27)(H,24,28)
• InChI Key： OMRJYXBKXQTHOQ-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 439.10243389g/mol
• Monoisotopic Mass: 439.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 135Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Analysis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 2097915-64-3)

The compound N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 2097915-64-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 2,3'-bithiophene core and a 2-oxopyrrolidin-1-yl phenyl moiety, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand for targeting specific biological pathways.

In recent years, the demand for highly functionalized thiophene derivatives has surged due to their versatility in pharmaceutical intermediates and organic semiconductors. The 2,3'-bithiophene segment in this compound is known for its electron-rich properties, which are crucial for designing conductive polymers and OLED materials. Meanwhile, the 2-oxopyrrolidin-1-yl group adds a layer of complexity, often associated with bioactivity and blood-brain barrier permeability, making it a hotspot for central nervous system (CNS) drug discovery.

From a synthetic perspective, the preparation of N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide involves multi-step organic reactions, including amide coupling and Suzuki-Miyaura cross-coupling. These methods are widely discussed in academic circles, especially among researchers focusing on heterocyclic chemistry. The compound's CAS No. 2097915-64-3 serves as a unique identifier, ensuring precise tracking in chemical databases and patent literature.

The growing interest in personalized medicine and targeted therapy has further elevated the relevance of this compound. Its structural features align with the search for novel kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurodegenerative disorders. Additionally, the rise of AI-driven drug discovery platforms has highlighted the importance of such molecules in virtual screening and molecular docking studies.

In the realm of material science, N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide is being explored for its charge transport properties. Its conjugated system and planar geometry make it a potential candidate for organic field-effect transistors (OFETs) and solar cell applications. The integration of thiophene-based materials into flexible electronics is another trending topic, where this compound could play a pivotal role.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its bithiophene-ethyl linker and phenylethanediamide backbone offer opportunities for derivatization and structure optimization. These aspects are frequently searched in chemical synthesis forums and academic journals, reflecting the compound's broad applicability.

In conclusion, N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 2097915-64-3) represents a fascinating intersection of medicinal chemistry and advanced materials. Its multifaceted properties cater to the evolving needs of both the pharmaceutical and electronics industries, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to next-generation therapeutics and smart materials.